3,5-dichloro-4-ethoxy-N-(3-nitrophenyl)benzamide

• IUPAC Name: 3,5-dichloro-4-ethoxy-N-(3-nitrophenyl)benzamide
• InChI: InChI=1S/C15H12Cl2N2O4/c1-2-23-14-12(16)6-9(7-13(14)17)15(20)18-10-4-3-5-11(8-10)19(21)22/h3-8H,2H2,1H3,(H,18,20)
• InChI Key: PHDVSVPDUMBXGD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Cl)C(=O)NC2=CC(=CC=C2)[N+](=O)[O-])Cl
• Molecular Formula: C15H12Cl2N2O4
• Molecular Weight: 355.2 g/mol

Description

3,5-dichloro-4-ethoxy-N-(3-nitrophenyl)benzamide is an organic compound that belongs to the class of benzamides This compound is characterized by the presence of two chlorine atoms, an ethoxy group, and a nitrophenyl group attached to the benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5-dichloro-4-ethoxy-N-(3-nitrophenyl)benzamide typically involves the reaction of 3,5-dichlorobenzoyl chloride with 3-nitroaniline in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product. The ethoxy group can be introduced through an etherification reaction using ethyl iodide and a suitable base.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to control reaction parameters precisely. Purification steps such as recrystallization or chromatography are employed to obtain the final product with the desired specifications.

Chemical Reactions Analysis

Types of Reactions

3,5-dichloro-4-ethoxy-N-(3-nitrophenyl)benzamide can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted by other nucleophiles under appropriate conditions.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Oxidation Reactions: The ethoxy group can be oxidized to a carboxylic acid under strong oxidative conditions.

Common Reagents and Conditions

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Reduction: Hydrogen gas with a palladium catalyst or other reducing agents like sodium borohydride.

Oxidation: Strong oxidizing agents like potassium permanganate or chromium trioxide.

Major Products

Substitution: Formation of new benzamide derivatives with different substituents.

Reduction: Formation of 3,5-dichloro-4-ethoxy-N-(3-aminophenyl)benzamide.

Oxidation: Formation of 3,5-dichloro-4-carboxy-N-(3-nitrophenyl)benzamide.

Scientific Research Applications

3,5-dichloro-4-ethoxy-N-(3-nitrophenyl)benzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3,5-dichloro-4-ethoxy-N-(3-nitrophenyl)benzamide involves its interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components. The compound may also inhibit certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to elucidate the exact pathways and molecular targets involved.

Comparison with Similar Compounds

Similar Compounds

• 3,5-dichloro-N-(3-nitrophenyl)benzamide
• 3,5-dichloro-4-methoxy-N-(3-nitrophenyl)benzamide
• 3,5-dichloro-4-ethoxy-N-(4-nitrophenyl)benzamide

Uniqueness

3,5-dichloro-4-ethoxy-N-(3-nitrophenyl)benzamide is unique due to the presence of the ethoxy group, which can influence its chemical reactivity and biological activity. The combination of chlorine atoms and the nitrophenyl group also contributes to its distinct properties compared to other benzamide derivatives.